N-(3-bromophenyl)-4-(4-methylphenoxy)butanamide

• IUPAC Name: N-(3-bromophenyl)-4-(4-methylphenoxy)butanamide
• InChI: InChI=1S/C17H18BrNO2/c1-13-7-9-16(10-8-13)21-11-3-6-17(20)19-15-5-2-4-14(18)12-15/h2,4-5,7-10,12H,3,6,11H2,1H3,(H,19,20)
• InChI Key: ITYRFVWZEBGBBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCCCC(=O)NC2=CC(=CC=C2)Br
• Molecular Formula: C17H18BrNO2
• Molecular Weight: 348.2 g/mol

Description

N-(3-bromophenyl)-4-(4-methylphenoxy)butanamide, also known as BPN-14770, is a small molecule drug that has been extensively studied for its potential therapeutic applications in treating neurological disorders. The compound was first synthesized in 2010 by a team of scientists at the University of Pennsylvania, and since then, it has been the subject of numerous scientific studies.

Scientific Research Applications

Antifungal Activities

N-Aryl-4-phenyl-3-(4-phenoxyphenyl)butanamides, a category including N-(3-bromophenyl)-4-(4-methylphenoxy)butanamide, have shown promising antifungal activities. In research by Lee, Kim, Cheong, & Chung (1999), these compounds were tested against various fungi like Pyricularia oryzae, Rhizoctonia solani, and Erysiphe graminis, with some derivatives exhibiting good to excellent fungicidal activities (Lee, Kim, Cheong, & Chung, 1999).

Gastric Acid Antisecretory Activity

In another study, related butanamide compounds were synthesized and tested for their ability to inhibit gastric acid secretion in rats. These studies indicated potential applications of butanamide derivatives in treating conditions related to excessive gastric acid production (Ueda, Ishii, Sinozaki, Seiki, & Hatanaka, 1991).

Applications in Cancer Research

Bromophenol derivatives, including some structurally similar to N-(3-bromophenyl)-4-(4-methylphenoxy)butanamide, have been isolated from red algae and investigated for their potential in cancer research. Although some of these compounds were found inactive against human cancer cell lines, their structural analysis contributes to understanding potential anticancer agents (Zhao et al., 2004).

Inhibition of Enzymes

A study by Bayrak et al. (2017) focused on synthesizing bromophenol derivatives, including those similar to N-(3-bromophenyl)-4-(4-methylphenoxy)butanamide, and testing their inhibitory effects on enzymes like carbonic anhydrase and acetylcholinesterase. These studies are crucial in developing new therapeutics for diseases where these enzymes play a role (Bayrak, Taslimi, Gülçin, & Menzek, 2017).

Antibacterial Properties

Research on bromophenols from marine algae, structurally related to N-(3-bromophenyl)-4-(4-methylphenoxy)butanamide, revealed antibacterial properties against various bacterial strains. Such studies underscore the potential of bromophenol derivatives in developing new antibacterial agents (Xu, Fan, Yan, Li, Niu, & Tseng, 2003).